Cas no 151409-53-9 ((S)-2-Methylvaleric Acid Methyl Ester)

• Product Name: (S)-2-Methylvaleric Acid Methyl Ester
• CAS No: 151409-53-9
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 3165507
• PubChem ID: 641832
• Update Time: 2025-06-25

(S)-2-Methylvaleric Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methylvaleric Acid Methyl Ester
• 151409-53-9
• (s)-methyl 2-methylpentanoate
• Methyl (S)-2-methylpentanoate
• Pentanoic acid, 2-methyl-, methyl ester, (2S)-
• starbld0008035
• SCHEMBL15314124
• methyl (2S)-2-methylpentanoate

• Inchi： 1S/C7H14O2/c1-4-5-6(2)7(8)9-3/h6H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： ZTULNMNIVVMLIU-LURJTMIESA-N
• SMILES： O(C)C([C@@H](C)CCC)=O

Computed Properties

• Exact Mass: 130.099379685Da
• Monoisotopic Mass: 130.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on (S)-2-Methylvaleric Acid Methyl Ester

Introduction to (S)-2-Methylvaleric Acid Methyl Ester (CAS No. 151409-53-9)

(S)-2-Methylvaleric Acid Methyl Ester, also known by its CAS number 151409-53-9, is a chiral compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and chemical biology. This compound is a member of the ester family and is characterized by its unique stereochemistry, which plays a crucial role in its applications and properties.

The molecular formula of (S)-2-Methylvaleric Acid Methyl Ester is C₇H₁₄O₂, and it has a molecular weight of approximately 130.18 g/mol. The compound features a chiral center at the carbon atom adjacent to the carboxylic acid group, which imparts enantiomeric specificity to the molecule. This enantiomeric purity is essential for many applications, particularly in the development of chiral drugs and catalysts.

In recent years, the study of chiral compounds has seen significant advancements, driven by their importance in pharmaceuticals and fine chemicals. (S)-2-Methylvaleric Acid Methyl Ester is no exception, as it serves as a valuable building block in the synthesis of various bioactive molecules. Its chiral nature allows for the creation of enantiomerically pure products, which are often required for optimal biological activity and reduced side effects.

The synthesis of (S)-2-Methylvaleric Acid Methyl Ester can be achieved through several methods, including asymmetric synthesis and resolution techniques. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the formation of the ester bond. Recent research has focused on developing more efficient and environmentally friendly synthetic routes, such as catalytic asymmetric esterification using chiral metal complexes or organocatalysts.

In pharmaceutical research, (S)-2-Methylvaleric Acid Methyl Ester has been explored as an intermediate in the synthesis of drugs targeting various diseases. For instance, it has been used in the preparation of compounds with anti-inflammatory and anti-cancer properties. The ability to control the chirality of these intermediates is crucial for achieving high drug efficacy and selectivity.

Beyond pharmaceutical applications, (S)-2-Methylvaleric Acid Methyl Ester finds use in other areas such as agrochemicals and materials science. In agrochemicals, it can serve as a precursor for the synthesis of pesticides and herbicides with enhanced activity due to their enantiomeric purity. In materials science, chiral esters like this one can be incorporated into polymers to create materials with unique optical and mechanical properties.

The physical properties of (S)-2-Methylvaleric Acid Methyl Ester are also noteworthy. It is a colorless liquid at room temperature with a characteristic ester odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

Safety considerations are an important aspect when handling any chemical compound. While (S)-2-Methylvaleric Acid Methyl Ester is generally considered safe under proper handling conditions, it is advisable to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

In conclusion, (S)-2-Methylvaleric Acid Methyl Ester (CAS No. 151409-53-9) is a versatile chiral compound with a wide range of applications in organic synthesis, pharmaceutical research, agrochemicals, and materials science. Its unique stereochemistry makes it an invaluable building block for creating enantiomerically pure products with enhanced biological activity and reduced side effects. As research continues to advance in these fields, the importance of compounds like (S)-2-Methylvaleric Acid Methyl Ester will only grow.